Aprikalimum
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Overview
Description
Aprikalim is a potent, specific, and selective opener of ATP-sensitive K+ (KATP) channels. Aprikalim affords cardioprotection and at higher doses also causes peripheral or coronary vasodilatation.
Scientific Research Applications
Potassium Channel Modulation in Myometrium
Aprikalimum has been studied for its ability to relax human myometrium by opening potassium channels, potentially useful in treating dysmenorrhea and preterm labor (Cheuk et al., 1993).
Cerebral Arteriole Function Post-Ischemia
Research has shown that aprikalimum can modulate arteriolar dilation responses after ischemia, suggesting its role in managing ischemic conditions in cerebral tissues (Bari et al., 1996).
Cardioprotective Effects
Studies indicate that aprikalimum, as a potassium channel opener, can reduce myocardial infarct size and improve cardiac function post-ischemia in animal models, highlighting its potential cardioprotective applications (Auchampach et al., 1991).
Interaction with Free Radicals in Cardiac Tissue
Aprikalimum has demonstrated cardioprotective effects against oxygen-derived free radicals in isolated rabbit hearts, suggesting its role in managing oxidative stress in cardiac tissues (Pignac et al., 1996).
Neuroprotective Effects in Spinal Cord Ischemia
Research shows that aprikalimum can reduce the severity of spinal cord ischemic injury in a rabbit model, indicating its potential as a neuroprotective agent (Lozos et al., 2013).
Modulation of Vascular Tone in Bypass Grafts
Aprikalimum has been observed to affect vasorelaxation in human conduit arteries used as coronary bypass grafts, which could have implications for its use in various clinical settings related to vascular surgeries (He & Yang, 2003).
properties
CAS RN |
132562-26-6 |
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Product Name |
Aprikalimum |
Molecular Formula |
C12H16N2O2S2 |
Molecular Weight |
268.4 g/mol |
IUPAC Name |
(2R)-N-methyl-1-oxo-2-pyridin-3-ylthiane-2-carbothioamide |
InChI |
InChI=1S/C12H16N2OS2/c1-13-11(16)12(6-2-3-8-17(12)15)10-5-4-7-14-9-10/h4-5,7,9H,2-3,6,8H2,1H3,(H,13,16)/t12-,17?/m1/s1 |
InChI Key |
GKEMHVLBZNVZOI-SJKOYZFVSA-N |
Isomeric SMILES |
CNC(=S)[C@@]1(CCCC[S@]1=O)C2=CN=CC=C2 |
SMILES |
CNC(=S)C1(CCCCS1=O)C2=CN=CC=C2 |
Canonical SMILES |
CNC(=S)C1(CCCCS1=O)C2=CN=CC=C2 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
aprikalim N-methyl-2-(3-pyridyl)tetrahydrothiopyran-2-carbothioamide-1-oxide RP 49356 RP 52891 RP-49356 RP-52891 |
Origin of Product |
United States |
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